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Compound of Interest

Boc-(S)-3-Amino-4-(2-cyano-
Compound Name: o
phenyl)-butyric acid

cat. No.: B1272373

In-Depth Technical Guide: Boc-(S)-3-Amino-4-(2-
cyano-phenyl)-butyric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid, a derivative of butyric acid, is a chiral
building block with significant potential in medicinal chemistry and pharmaceutical
development. Its structure, featuring a tert-butyloxycarbonyl (Boc) protecting group on the
amino functionality and a cyano-substituted phenyl ring, makes it a valuable intermediate for
the synthesis of complex molecular architectures, particularly in the realm of peptidomimetics
and small molecule drug candidates. The presence of the 2-cyano-phenyl moiety is of
particular interest, as the nitrile group can modulate the electronic properties, binding
interactions, and metabolic stability of a parent molecule. This technical guide provides a
comprehensive overview of the known properties, characteristics, and potential applications of
this compound.

Core Properties and Characteristics

Precise experimental data for Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid is limited in
publicly accessible literature, reflecting its specialized nature as a research and development
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compound. The following tables summarize the available quantitative data.

Property Value Source

CAS Number 270065-83-3 [11[2]

Molecular Formula C16H20N204 [1]

Molecular Weight 304.34 g/mol N/A

Appearance Lyophilized powder [1]

Purity >95% [1]

Predicted

Physicochemical Value Source

Properties

Boiling Point 496.8 £40.0 °C N/A

Density 1.19 g/cm3 N/A
Soluble in dichloromethane,

Solubility ethanol, and dimethyl N/A

sulfoxide.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of Boc-(S)-3-

Amino-4-(2-cyano-phenyl)-butyric acid are not readily available. However, based on general

principles of organic synthesis for similar compounds, a plausible synthetic approach and

analytical methods can be outlined.

Synthesis

A common method for the synthesis of Boc-protected amino acids involves the reaction of the

free amino acid with di-tert-butyl dicarbonate (Boc20) in the presence of a base. A general

workflow is proposed below.

Workflow for the Synthesis of Boc-Protected Amino Acids
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Caption: General workflow for the synthesis of Boc-protected amino acids.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1272373?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A patent for a similar compound, BOC-(R)-3-amino-4-(2,4,5-trifluorophenyl) butyric acid,
describes a process that involves mixing the free amino acid with an inorganic base in water,
followed by the addition of a solution of di-tert-butyl dicarbonate in an organic solvent. The
reaction is carried out at a controlled temperature. After the reaction, the pH is adjusted to
acidic, and the product is extracted with an organic solvent.

Purification and Analysis

High-Performance Liquid Chromatography (HPLC) is a standard technique for both the
purification and purity analysis of Boc-protected amino acids.

General HPLC Workflow for Amino Acid Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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